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CAS No.: 1260810-79-4
Cat. No.: B1371491
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An In-Depth Technical Guide to 2-Chloro-4-iodobenzaldehyde for Advanced Research
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Introduction

2-Chloro-4-iodobenzaldehyde is a di-halogenated aromatic aldehyde that serves as a highly
versatile and valuable intermediate in modern organic synthesis. Its unique structural
arrangement, featuring a reactive aldehyde group and two different halogen atoms on the
benzene ring, offers chemists a powerful tool for constructing complex molecular architectures.
The chlorine at the 2-position and the iodine at the 4-position provide distinct reactivity profiles,
enabling selective and sequential functionalization. This guide provides an in-depth analysis of
the chemical properties, spectroscopic characteristics, synthesis, reactivity, and applications of
2-Chloro-4-iodobenzaldehyde, tailored for researchers, scientists, and professionals in drug
development and material science.

Physicochemical and Structural Properties
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2-Chloro-4-iodobenzaldehyde presents as a pale yellow to off-white crystalline solid at room
temperature.[1] The presence of both a chloro and a bulky iodo group, along with the polar
aldehyde function, governs its physical properties and intermolecular interactions in the solid
state.

Core Chemical Data

Property Value Source(s)
CAS Number 1260810-79-4 [11[2]
Molecular Formula C7H4CIIO [1][3]
Molecular Weight 266.46 g/mol [1112]
IUPAC Name 2-chloro-4-iodobenzaldehyde [1]

Pale yellow to off-white
Appearance ) ) [1]
crystalline solid

Purity Typically 295% [2]

Canonical SMILES C1=CC(=C(C=C1l)ChC=0 [1][3]
DYBKHUOGPLCQLA-

InChl Key [1][3]

UHFFFAOYSA-N

Structural Analysis & Molecular Geometry

The molecule consists of a benzene ring substituted with an aldehyde group, a chlorine atom at
the ortho position, and an iodine atom at the para position relative to the chlorine. The aldehyde
group is largely coplanar with the aromatic ring, which maximizes conjugative stabilization.[1]
The electron-withdrawing nature of the aldehyde group and both halogen substituents
deactivates the aromatic ring towards electrophilic substitution but enhances its susceptibility to
nucleophilic attack.

The carbon-iodine bond is significantly longer and weaker than the carbon-chlorine bond,
making it the primary site for oxidative addition in palladium-catalyzed cross-coupling reactions.
[4] This differential reactivity is a cornerstone of its synthetic utility.
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Solubility Profile

Due to its halogenated aromatic structure, 2-Chloro-4-iodobenzaldehyde has limited solubility
in water.[1] It exhibits good solubility in common organic solvents such as ethers, chlorinated
solvents (e.g., dichloromethane), and ethyl acetate, which is consistent with its use in organic
synthesis.[1]

Spectroscopic Characterization

Spectroscopic analysis provides definitive structural confirmation of 2-Chloro-4-
iodobenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is highly characteristic. The aldehyde proton (CHO) is
expected to appear as a singlet in the highly deshielded region, typically around & 10.4 ppm.
[1] The aromatic protons will display a predictable splitting pattern based on their positions
and coupling constants.

e 13C NMR: The carbon spectrum will show a distinctive peak for the carbonyl carbon of the
aldehyde group above 185 ppm. Aromatic carbons will appear in the typical range of & 120-
145 ppm, with carbons bonded to halogens showing characteristic shifts.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups. A strong, sharp
absorption band is observed for the aldehyde carbonyl (C=0) stretch, typically in the range of
1680-1700 cm~1,[1] Aromatic C-C stretching vibrations are visible in the 1400-1600 cm~1
region.[1]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. The molecular ion peak
[M]* is observed at an m/z of approximately 266, corresponding to the molecular formula
C7Ha4CIIO.[1] Characteristic fragmentation patterns include the loss of the aldehyde hydrogen,
followed by the loss of carbon monoxide to form a substituted benzyl cation.[1]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1371491/docs?utm_src=pdf-body#2-chloro-4-iodobenzaldehyde-chemical-properties
https://www.smolecule.com/products/s807093
https://www.smolecule.com/products/s807093
https://www.benchchem.com/product/b1371491/docs?utm_src=pdf-body#2-chloro-4-iodobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b1371491/docs?utm_src=pdf-body#2-chloro-4-iodobenzaldehyde-chemical-properties
https://www.smolecule.com/products/s807093
https://www.smolecule.com/products/s807093
https://www.smolecule.com/products/s807093
https://www.smolecule.com/products/s807093
https://www.smolecule.com/products/s807093
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification

The synthesis of 2-Chloro-4-iodobenzaldehyde is typically achieved through a multi-step
sequence involving regioselective halogenation.

Synthetic Pathway Overview

A common and logical approach involves the sequential halogenation of a suitable starting
material. For instance, one could start with 4-iodobenzaldehyde and introduce the chlorine
atom, or begin with 2-chlorobenzaldehyde and perform a regioselective iodination. The latter is
often preferred for controlling regiochemistry.

Synthetic Protocol

N-lodosuccinimide (NIS)
p-Toluenesulfonic acid (p-TsOH)

ubstrate
2-Chlorobenzaldehyde

Electrophilic Aromatic Crude Product

lodination

. Column Chromatograph
2-Chloro-4-iodobenzaldehyde —» Pure Product

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of 2-Chloro-4-iodobenzaldehyde.

Experimental Protocol: Regioselective lodination

This protocol describes the iodination of 2-chlorobenzaldehyde. The ortho- and para-directing
effect of the chlorine atom, combined with the deactivating effect of the aldehyde group, favors
iodination at the 4-position.

e Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve 2-chlorobenzaldehyde (1.0 eq.) in a suitable solvent such as acetonitrile or
dichloromethane.
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Reagent Addition: Add N-iodosuccinimide (NIS) (1.1 eq.) to the solution.

Catalysis: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (p-
TsOH) (0.1 eq.).[1]

Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) and
monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Once the starting material is consumed, cool the reaction mixture. Quench the
reaction by adding an aqueous solution of sodium thiosulfate to remove any unreacted
iodine.

Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic
layer with saturated brine, dry it over anhydrous sodium sulfate, and filter.[5]

Purification: Concentrate the organic solution under reduced pressure. The crude product is
then purified by either recrystallization from a suitable solvent system (e.g., ethanol/water) or
by column chromatography on silica gel to yield pure 2-Chloro-4-iodobenzaldehyde.[1]

Reactivity and Key Chemical Transformations

The synthetic power of 2-Chloro-4-iodobenzaldehyde lies in the orthogonal reactivity of its
functional groups.
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2-Chloro-4-iodobenzaldehyde
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Caption: Key reaction pathways for 2-Chloro-4-iodobenzaldehyde.

Reactions of the Aldehyde Group

» Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid, 2-
chloro-4-iodobenzoic acid, using various oxidizing agents. Modern, greener methods may
employ selenium catalysts with hydrogen peroxide.[4]

e Reduction: The aldehyde is readily reduced to the primary alcohol, (2-chloro-4-
iodophenyl)methanol, using mild reducing agents like sodium borohydride.[4]

e Condensation Reactions: It undergoes condensation with primary amines to form Schiff
bases (imines), a fundamental transformation in the synthesis of various heterocyclic
compounds and ligands.[6]

Reactions of the Halogenated Ring

The C-I bond is the most reactive site for cross-coupling reactions due to its lower bond
dissociation energy compared to the C-Cl bond. This allows for selective functionalization.
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Palladium-Catalyzed Cross-Coupling: 2-Chloro-4-iodobenzaldehyde is an excellent
substrate for reactions like Suzuki and Stille couplings.[4] This enables the introduction of
aryl, alkyl, or vinyl groups at the 4-position while leaving the chlorine atom at the 2-position
intact for subsequent transformations. This stepwise functionalization is a key advantage for
building molecular complexity.

Applications in Research and Drug Development

The unique reactivity profile of 2-Chloro-4-iodobenzaldehyde makes it a valuable precursor in

several high-value research areas.

Pharmaceutical Synthesis: It serves as a key building block for synthesizing complex organic
molecules with potential biological activity.[1] The presence of halogens can significantly
influence a molecule's pharmacokinetic properties, such as lipophilicity and metabolic
stability.

Material Science: The compound can be used to prepare functionalized polymers and
materials with tailored electronic or optical properties.[1] For example, it can be incorporated
into metal-organic frameworks (MOFs) where the halogen atoms can act as binding sites or
be used for post-synthetic modification.[4]

Agrochemicals: It is an important intermediate in the development of new pesticides and
herbicides.[1]

Safety, Handling, and Storage

As with all halogenated aromatic compounds, proper safety precautions are essential when

handling 2-Chloro-4-iodobenzaldehyde.

Hazard Identification

GHS Hazard Statements: The compound is classified as harmful if swallowed, in contact with
skin, or if inhaled.[2] It causes skin irritation and serious eye irritation, and may cause
respiratory irritation.[2]

Pictograms: The primary hazard pictogram is the irritant symbol (exclamation mark).[1]
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Recommended Handling and Storage

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side
shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Some
related compounds are noted as being air-sensitive, so storage under an inert atmosphere
(e.g., nitrogen or argon) is recommended to prevent oxidation of the aldehyde group.[7]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Avoid release to the environment.[8]

Conclusion

2-Chloro-4-iodobenzaldehyde is a strategically important synthetic intermediate whose value
is derived from the orthogonal reactivity of its aldehyde and di-halogenated aromatic

functionalities. Its ability to undergo selective transformations at the aldehyde group and the

carbon-iodine bond makes it a powerful tool for the systematic construction of complex,

functionalized molecules. For researchers in drug discovery, agrochemicals, and material

science, a thorough understanding of its properties and reactivity is key to unlocking its full

synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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